Cas no 2172044-39-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid
• CAS No: 2172044-39-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5760655
• PubChem ID: 165878664
• Update Time: 2025-05-19

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1554184
• 2172044-39-0
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2,2,4-tetramethylpentanamido]propanoic acid
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(2)24(27(3,4)25(32)29(5)15-14-23(30)31)28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,14-16H2,1-5H3,(H,28,33)(H,30,31)
• InChI Key： WKRCVVAEDMAXCT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)C)C(C(N(C)CCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic Acid (CAS No. 2172044-39-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, identified by its CAS number CAS No. 2172044-39-0, belongs to a class of molecules that exhibit promising characteristics for use in drug development and therapeutic interventions.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group linked to a fluorenylmethoxycarbonyl moiety, and a carboxylic acid group attached to a tetramethylpentanamide backbone. This intricate design not only contributes to the compound's stability but also enhances its interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorenylmethoxycarbonyl (Fmoc) group in this molecule is particularly noteworthy, as it is commonly used in peptide synthesis and has been shown to improve the solubility and bioavailability of therapeutic agents. The presence of this group suggests that the compound may have applications in peptide-based drug therapies.

The tetramethylpentanamide portion of the molecule provides additional structural rigidity, which can be advantageous in terms of binding affinity and metabolic stability. This feature makes the compound a potential candidate for designing molecules that can interact selectively with specific biological targets, thereby minimizing off-target effects and enhancing therapeutic efficacy.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of compounds in drug discovery. The unique combination of functional groups in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid provides a rich framework for exploring SAR, which could lead to the identification of novel pharmacophores and the development of more effective drugs.

The carboxylic acid group at the end of the molecule also offers opportunities for further chemical modifications. For instance, it can be used to form esters or amides with other bioactive molecules, expanding the potential applications of this compound in drug design and synthesis.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques and methodologies is essential to ensure high yields and purity. This aspect underscores the importance of collaboration between synthetic chemists and biologists to optimize the production and application of such compounds.

The field of medicinal chemistry is continuously evolving, with new methodologies and technologies being developed to enhance drug discovery processes. The study of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid contributes to this progress by providing insights into molecular interactions and mechanisms that can be exploited for therapeutic purposes.

In conclusion, CAS No. 2172044-39-0 represents a promising compound with potential applications in pharmaceutical research and drug development. Its unique structural features and functional groups make it an attractive candidate for further investigation, particularly in the context of peptide-based therapies and targeted drug delivery systems.